Cas no 53086-53-6 (2-(4-bromophenyl)propanoic acid)
53086-53-6 structure
Product Name:2-(4-bromophenyl)propanoic acid
CAS No:53086-53-6
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD11036868
CID:830406
PubChem ID:521441
Update Time:2025-04-19
2-(4-bromophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Bromophenyl)propionic acid
- (+/-)-α-(4-bromophenyl)propionic acid
- 2-(4-Bromophenyl)propanoic acid
- 2-(4-bromophenyl)-propaonic acid
- Benzeneacetic acid, 4-bromo-α-methyl-
- 53086-53-6
- 2-(4-Bromophenyl)propanoic acid #
- 4-bromo phenyl propionic acid
- AKOS016375323
- NS-02927
- 2-(4-Bromophenyl)propanoicacid
- XH0724
- Z1259342200
- D87730
- F9994-5411
- Benzeneacetic acid, 4-bromo-.alpha.-methyl-
- MFCD11036868
- DB-364056
- SCHEMBL421564
- 2-(4-bromo-phenyl)-propionic acid
- EN300-90654
- 2-(4-bromophenyl)propanoic acid
-
- MDL: MFCD11036868
- Inchi: 1S/C9H9BrO2/c1-6(9(11)12)7-2-4-8(10)5-3-7/h2-6H,1H3,(H,11,12)
- InChI Key: PFDBEACWLCHWRZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(C(=O)O)C
Computed Properties
- Exact Mass: 227.97857
- Monoisotopic Mass: 227.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-(4-bromophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B804453-10mg |
2-(4-Bromophenyl)propanoic Acid |
53086-53-6 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B804453-50mg |
2-(4-Bromophenyl)propanoic Acid |
53086-53-6 | 50mg |
$ 135.00 | 2022-06-01 | ||
| TRC | B804453-100mg |
2-(4-Bromophenyl)propanoic Acid |
53086-53-6 | 100mg |
$ 230.00 | 2022-06-01 | ||
| Chemenu | CM361259-1g |
2-(4-Bromophenyl)propanoic acid |
53086-53-6 | 95%+ | 1g |
$394 | 2022-06-11 | |
| Chemenu | CM361259-5g |
2-(4-Bromophenyl)propanoic acid |
53086-53-6 | 95%+ | 5g |
$1142 | 2022-06-11 | |
| eNovation Chemicals LLC | Y0995584-5g |
2-(4-bromophenyl)propanoic acid |
53086-53-6 | 95% | 5g |
$850 | 2024-08-02 | |
| Enamine | EN300-90654-0.05g |
2-(4-bromophenyl)propanoic acid |
53086-53-6 | 95.0% | 0.05g |
$46.0 | 2025-03-21 | |
| Enamine | EN300-90654-0.1g |
2-(4-bromophenyl)propanoic acid |
53086-53-6 | 95.0% | 0.1g |
$69.0 | 2025-03-21 | |
| Enamine | EN300-90654-0.25g |
2-(4-bromophenyl)propanoic acid |
53086-53-6 | 95.0% | 0.25g |
$99.0 | 2025-03-21 | |
| Enamine | EN300-90654-0.5g |
2-(4-bromophenyl)propanoic acid |
53086-53-6 | 95.0% | 0.5g |
$155.0 | 2025-03-21 |
2-(4-bromophenyl)propanoic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
53086-53-6 (2-(4-bromophenyl)propanoic acid) Related Products
- 32454-35-6(2-(4-Bromophenyl)-2-methylpropanoic acid)
- 89359-14-8(Butanedioic acid, (4-bromophenyl)-, (S)-)
- 773873-10-2(2-(4-broMophenyl)Malonic acid)
- 51632-30-5(2-(4-Bromophenyl)-3-methylbutanoic acid)
- 71471-40-4((4-Bromophenyl)succinic acid)
- 153184-13-5(2-(2-Bromophenyl)propanoic acid)
- 21771-89-1((4-Bromophenyl)(phenyl)acetic acid)
- 81606-47-5(2-(3-Bromophenyl)-2-methylpropanoic acid)
- 53086-52-5(2-(3-Bromophenyl)propanoic acid)
- 1878-68-8(2-(4-bromophenyl)acetic acid)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent